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Compound of Interest

Compound Name:

2-(2-

Chloroethoxy)benzenesulfonamid

e

CAS No.: 82097-01-6

Cat. No.: B1338345

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidelines for the safe handling, storage, and

use of 2-(2-Chloroethoxy)benzenesulfonamide. The following protocols and data are

intended to ensure laboratory safety and proper application of this chemical compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-(2-
Chloroethoxy)benzenesulfonamide is provided below. This data is essential for

understanding the compound's behavior and for safe handling.
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Property Value Reference

CAS Number 82097-01-6 [1]

Molecular Formula C₈H₁₀ClNO₃S [1]

Molecular Weight 235.69 g/mol [1]

Appearance White to off-white solid [2]

Melting Point 118-119 °C [2]

Boiling Point 421.1 °C at 760 mmHg [3]

Density 1.384 g/cm³ [3]

Flash Point 208.5 °C [3]

Solubility

Insoluble in water; Soluble in

benzene, toluene, and

chlorobenzene.

[2]

pKa 9.97 ± 0.60 (Predicted) [1]

Handling and Storage Guidelines
Proper handling and storage are critical to maintain the integrity of 2-(2-
Chloroethoxy)benzenesulfonamide and to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)
When handling this compound, appropriate personal protective equipment should be worn to

minimize exposure.[4]
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator is

recommended.

Storage
To ensure the stability of the compound, the following storage conditions are recommended:

Parameter Recommendation

Temperature 2-8 °C[1]

Atmosphere Store in a dry, well-ventilated place.[3]

Container Keep container tightly sealed.[3]

Incompatibilities Avoid strong oxidizing agents and strong bases.

Safe Handling Workflow
The following diagram illustrates the recommended workflow for the safe handling and storage

of 2-(2-Chloroethoxy)benzenesulfonamide.
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Preparation

Handling

Storage & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Weigh Compound in a Ventilated Hood

Proceed to Handling

Perform Experimental Protocol

Store in a Tightly Sealed Container
at 2-8 °C

Dispose of Waste According to
Institutional Guidelines

For Future Use

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage.

First Aid Measures
In case of accidental exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water for at least 15 minutes.

If irritation persists, seek medical attention.

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.

Experimental Protocol: Synthesis of a Triazine
Derivative
The following is a representative protocol for the use of 2-(2-
Chloroethoxy)benzenesulfonamide as an intermediate in the synthesis of a triazine

derivative, adapted from a patented procedure for the synthesis of the herbicide triasulfuron.[2]

Objective: To synthesize N-((4-methoxy-6-methyl-1,3,5-triazin-2-yl)carbamoyl)-2-(2-
chloroethoxy)benzenesulfonamide.

Materials:

2-(2-Chloroethoxy)benzenesulfonamide

2-amino-4-methoxy-6-methyl-1,3,5-triazine

Dimethyl carbonate

Chlorobenzene (solvent)
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Round-bottomed flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Procedure:

Reaction Setup: In a 250 mL round-bottomed flask, add 2-(2-
Chloroethoxy)benzenesulfonamide (10.23 g).

Solvent Addition: Add 100 mL of chlorobenzene to the flask.

Reagent Addition: Add dimethyl carbonate and 2-amino-4-methoxy-6-methyl-1,3,5-triazine to

the reaction mixture.

Heating and Reaction: Heat the mixture to a temperature of 85-105 °C with constant stirring.

Reaction Time: Maintain the reaction at this temperature for a minimum of 5 hours.

Cooling and Isolation: After the reaction is complete, cool the mixture. The product may

precipitate out of the solution upon cooling.

Purification: The crude product can be purified by filtration and washing with a suitable

solvent, followed by recrystallization if necessary.

Disposal Guidelines
Unused 2-(2-Chloroethoxy)benzenesulfonamide and any waste generated from its use

should be disposed of as hazardous chemical waste.

Waste Collection: Collect all waste in a properly labeled, sealed, and compatible container.

Disposal Method: Dispose of the chemical waste through an approved hazardous waste

disposal facility. Do not dispose of it down the drain or in the regular trash.
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Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected as hazardous waste. The rinsed container can then be disposed of according to

institutional guidelines.

Disclaimer: The information provided in these application notes is for guidance purposes only

and should not be considered a substitute for a comprehensive risk assessment. Always

consult the Safety Data Sheet (SDS) and follow all institutional and regulatory safety guidelines

when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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